Cas no 10437-95-3 (1H-Indene-1,3(2H)-dione,2-(1,3-dioxo-3-phenylpropyl)-)

• Product Name: 1H-Indene-1,3(2H)-dione,2-(1,3-dioxo-3-phenylpropyl)-
• CAS No: 10437-95-3
• MF: C₁₈H₁₂O₄
• MW: 292.285485267639
• CID: 231333
• PubChem ID: 260506
• Update Time: 2025-04-19

1H-Indene-1,3(2H)-dione,2-(1,3-dioxo-3-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1,3(2H)-dione,2-(1,3-dioxo-3-phenylpropyl)-
• 2-(3-oxo-3-phenylpropanoyl)indene-1,3-dione
• 2-(3-oxo-3-phenylpropanoyl)-1h-indene-1,3(2h)-dione
• 2-(3-oxo-3-phenylpropionyl)indane-1,3-dione
• 2-(3-Phenyl-1,3-diketopropanyl)-1,3-indandion
• AC1L63AK
• AC1Q5F1C
• AR-1C7421
• CTK4A3000
• NCIOpen2_005504
• NSC91852
• SureCN4357878
• NSC-91852
• DTXSID90293742
• SCHEMBL4357878
• CHEMBL3939016
• 10437-95-3

• Inchi： 1S/C18H12O4/c19-14(11-6-2-1-3-7-11)10-15(20)16-17(21)12-8-4-5-9-13(12)18(16)22/h1-9,16H,10H2
• InChI Key： HUBPJGKAHBSLKO-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C1C(CC(C1C=CC=CC=1)=O)=O)=O

Computed Properties

• Exact Mass: 292.07356
• Monoisotopic Mass: 292.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• Density: 1.336
• Boiling Point: 510.5°Cat760mmHg
• Flash Point: 223.4°C
• Refractive Index: 1.626
• PSA: 68.28
• LogP: 2.52390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones